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Compound of Interest

Compound Name: iMDK

Cat. No.: B15620127

Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information and a step-by-step procedure for the safe disposal of

iMDK, a potent inhibitor of PI3K and midkine (MDK) utilized in cancer research. While specific

disposal protocols for iMDK are not explicitly detailed in readily available documentation, this

document synthesizes known chemical properties and general best practices for hazardous

waste management to offer a comprehensive operational plan.

Chemical and Physical Properties of iMDK
Understanding the properties of iMDK is the first step toward its safe handling and disposal.

The following table summarizes key data for the compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15620127#bc-rfq
https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 881970-80-5 [1][2][3]

Molecular Formula C₂₁H₁₃FN₂O₂S [1][2]

Molecular Weight 376.41 g/mol [2][3]

Appearance Solid, off-white [3]

Solubility
Soluble in DMSO (5 mg/mL),

Insoluble in water and ethanol
[2][3]

Storage Temperature
2-8°C or -20°C for long-term

powder storage
[2][3]

Storage Class Code 11 - Combustible Solids [3]

WGK (Water Hazard Class)
WGK 3 (severely hazardous to

water)
[3]

Experimental Protocols: Safe Disposal Procedure
for iMDK
The following procedure is based on general guidelines for the disposal of solid, combustible,

and potentially hazardous chemical waste in a laboratory setting.[4][5][6]

Personnel Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat.[4][7]

Conduct all handling and disposal procedures within a certified chemical fume hood to avoid

inhalation of any dust or vapors.

Step-by-Step Disposal Guide:

Waste Identification and Segregation:

iMDK waste should be classified as hazardous chemical waste.
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Segregate solid iMDK waste from liquid waste. Do not mix with incompatible materials.[6]

Contaminated materials such as gloves, pipette tips, and empty vials that have come into

contact with iMDK should also be treated as hazardous waste.[8][9]

Solid Waste Disposal:

Collect all solid iMDK powder and contaminated disposables in a designated, leak-proof,

and clearly labeled hazardous waste container.[6]

The container must be made of a material compatible with the chemical.

The label should include the words "Hazardous Waste," the full chemical name ("iMDK"

and its CAS number), and the primary hazards (e.g., "Combustible," "Toxic").[6]

Liquid Waste Disposal (iMDK in solvent):

Aqueous solutions containing iMDK should not be disposed of down the drain due to its

high water hazard classification (WGK 3).[3][10]

Collect liquid waste containing iMDK (e.g., in DMSO) in a separate, sealed, and clearly

labeled hazardous waste container.

The label must identify the solvent and the dissolved iMDK.

Decontamination of Glassware:

Glassware contaminated with iMDK should be triple-rinsed with a suitable solvent (such

as DMSO, in which it is soluble) followed by water.

The rinsate from the initial rinses must be collected and disposed of as liquid hazardous

waste.[6]

After decontamination, the glassware can be washed normally.

Storage Pending Disposal:
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Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

secondary containment area away from heat sources and incompatible materials.[4][6]

Keep containers closed except when adding waste.[6]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[6]

Follow all institutional and local regulations for hazardous waste disposal.

iMDK Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of iMDK
and associated materials.
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Caption: Workflow for the safe segregation and disposal of iMDK waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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